1,3-Benzenediol, 4,4'-[6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis-
Overview
Description
“1,3-Benzenediol, 4,4’-[6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis-” is a chemical compound with the molecular formula C22H17N3O5 and a molecular weight of 403.39 . It is also known by other names such as 4,4’- [6- (4-methoxy-phenyl)- [1,3,5]triazine-2,4-diyl]-bis-benzene-1,3-diol .
Physical and Chemical Properties Analysis
This compound has a melting point of over 360°C and a predicted boiling point of 755.6±62.0 °C . The density is predicted to be 1.427±0.06 g/cm3 . The pKa is predicted to be 8.21±0.40 .Scientific Research Applications
Improved Synthesis and UV Light Absorbing Derivatives
- Researchers have developed an improved synthesis method for 6-(4-methoxyphenyl)-2,4-dichloro-1,3,5-triazine, which is a key starting material for creating UV light absorbers (Jiang, Wang, & Li, 2008).
Antimicrobial Bis-1,3,5-triazinyl Dithiocarbamates
- Studies on bioactive bis-1,3,5-triazinyl dithiocarbamates have demonstrated significant antimicrobial activities against various bacteria and fungi (Lunagariya, Desai, & Shah, 2007).
Aromatic Polyamides Containing S-triazine Rings
- Aromatic polyamides containing s-triazine rings have been synthesized, showing potential as materials with high thermal stability and solubility in polar solvents (Sagar et al., 1997).
UV Absorbers Synthesis and Ultraviolet Spectrum
- The synthesis of s-triazine compounds as UV absorbers has been explored, with one derivative showing particularly high UV absorption efficiency (Yu-chang, 2007).
Channel Inclusion Compounds
- New host molecules have been synthesized for the formation of channel inclusion compounds, demonstrating potential in molecular encapsulation (Fridman Moshe Kapon Sheynin & Kaftory, 2006).
Bis(triazine) Hydrogen-bonding Receptors
- The synthesis of bis(triazine) molecules has been carried out, aiming to act as synthetic receptors with modifiable binding properties for barbiturate guest molecules (Mason et al., 2006).
Dendrimeric Melamine Cored Complexes
- Dendrimeric melamine cored complexes have been synthesized and characterized, showing potential in magnetic behavior studies (Uysal & Koç, 2010).
Safety and Hazards
The compound has a hazard statement H412, which indicates that it is harmful to aquatic life with long-lasting effects . Precautionary statements include P273, which advises avoiding release to the environment, and P501, which advises disposing of contents/container in accordance with local regulations .
Properties
IUPAC Name |
4-[4-(2,4-dihydroxyphenyl)-6-(4-methoxyphenyl)-1,3,5-triazin-2-yl]benzene-1,3-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O5/c1-30-15-6-2-12(3-7-15)20-23-21(16-8-4-13(26)10-18(16)28)25-22(24-20)17-9-5-14(27)11-19(17)29/h2-11,26-29H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLUNJUVGBLZKPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=NC(=N2)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10708000 | |
Record name | 4,4'-[6-(4-Methoxyphenyl)-1,3,5-triazine-2,4(1H,3H)-diylidene]bis(3-hydroxycyclohexa-2,5-dien-1-one) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10708000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1440-00-2 | |
Record name | 4,4′-[6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis[1,3-benzenediol] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1440-00-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4'(4-(4-Methoxyphenyl)-1,3,5-triazin-2,4-diyl)bisbenzene-1,3-diol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001440002 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4'-[6-(4-Methoxyphenyl)-1,3,5-triazine-2,4(1H,3H)-diylidene]bis(3-hydroxycyclohexa-2,5-dien-1-one) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10708000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'(4-(4-methoxyphenyl)-1,3,5-triazin-2,4-diyl)bisbenzene-1,3-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.103.970 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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